Cas no 227275-01-6 (METHYL 3-(2-NITROPHENOXY)BENZOATE)

• Product Name: METHYL 3-(2-NITROPHENOXY)BENZOATE
• CAS No: 227275-01-6
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD16620333
• CID: 4642242
• Update Time: 2025-06-22

METHYL 3-(2-NITROPHENOXY)BENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(2-NITROPHENOXY)BENZOATE

• MDL： MFCD16620333
• Inchi： 1S/C14H11NO5/c1-19-14(16)10-5-4-6-11(9-10)20-13-8-3-2-7-12(13)15(17)18/h2-9H,1H3
• InChI Key： JLDBSSBLARPGPI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(OC2=CC=CC=C2[N+]([O-])=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 391.5±27.0 °C at 760 mmHg
• Flash Point: 167.0±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

METHYL 3-(2-NITROPHENOXY)BENZOATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on METHYL 3-(2-NITROPHENOXY)BENZOATE

Research Brief on METHYL 3-(2-NITROPHENOXY)BENZOATE (CAS: 227275-01-6) in Chemical Biology and Pharmaceutical Applications

METHYL 3-(2-NITROPHENOXY)BENZOATE (CAS: 227275-01-6) is a synthetic organic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its nitroaromatic and ester functional groups, exhibits unique chemical properties that make it valuable for the synthesis of biologically active molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key areas of interest is the role of METHYL 3-(2-NITROPHENOXY)BENZOATE in the synthesis of small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of COX-2 inhibitors, which are critical for treating inflammatory diseases such as arthritis. The study highlighted the compound's ability to undergo selective chemical transformations, enabling the creation of derivatives with enhanced binding affinity and reduced side effects.

In addition to its pharmacological potential, METHYL 3-(2-NITROPHENOXY)BENZOATE has been investigated for its role in chemical biology. Researchers have utilized its nitro group as a reactive handle for bioorthogonal chemistry, facilitating the labeling and tracking of biomolecules in cellular systems. A recent publication in ACS Chemical Biology detailed its use in proximity labeling techniques, which are essential for mapping protein-protein interactions in complex biological networks.

The compound's stability and solubility profile have also been subjects of optimization efforts. A 2022 study in Organic Process Research & Development explored novel synthetic routes to improve the yield and purity of METHYL 3-(2-NITROPHENOXY)BENZOATE, addressing challenges related to scalability for industrial applications. These advancements are expected to bolster its adoption in large-scale pharmaceutical manufacturing.

Looking ahead, ongoing research aims to expand the therapeutic applications of METHYL 3-(2-NITROPHENOXY)BENZOATE derivatives. Preliminary data from a 2023 preprint suggests its potential in oncology, where modified versions of the compound exhibit promising activity against tyrosine kinase receptors implicated in cancer progression. Further preclinical studies are warranted to validate these findings and explore their translational potential.

In conclusion, METHYL 3-(2-NITROPHENOXY)BENZOATE (CAS: 227275-01-6) represents a multifaceted tool in modern drug discovery and chemical biology. Its adaptability in synthetic chemistry and emerging biological applications positions it as a compound of significant interest for future research and development efforts in the pharmaceutical industry.